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Compound of Interest

Compound Name: 10-Thiofolic acid

Cat. No.: B1664520 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical overview of 10-Thiofolic acid, a synthetic

analog of folic acid. This guide details its chemical structure, physicochemical properties,

synthesis, and known biological activities, with a focus on its potential as an antibacterial and

antineoplastic agent.

Chemical Structure and Properties
10-Thiofolic acid is a derivative of folic acid where the nitrogen atom at the 10th position of the

p-aminobenzoylglutamic acid moiety is replaced by a sulfur atom. This substitution significantly

alters the electronic and steric properties of the molecule, influencing its biological activity.

Chemical Identifiers

Identifier Value

CAS Number 54931-98-5[1]

Molecular Formula C₁₉H₁₉N₆O₆S

IUPAC Name

(2S)-2-[[4-[[(2-amino-4-oxo-1,4-dihydropteridin-

6-yl)methyl]thio]benzoyl]amino]pentanedioic

acid
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Detailed experimental data on the physicochemical properties of 10-Thiofolic acid are not

readily available in the public domain. However, based on its structural similarity to folic acid,

the following properties can be inferred:

Property Value

Molecular Weight 457.44 g/mol (calculated)

Melting Point Not reported

Solubility

Expected to have low solubility in water and

organic solvents, similar to folic acid.[2] It is

likely soluble in dilute aqueous bases.

pKa Not reported

Synthesis of 10-Thiofolic Acid
The synthesis of 10-Thiofolic acid was first reported by Nair and Campbell in 1975.[3] The

following is a general outline of the experimental protocol based on their work and general

principles of organic synthesis.

Experimental Protocol: Synthesis of 10-Thiofolic Acid

This synthesis involves a multi-step process, beginning with the preparation of key

intermediates.

Step 1: Synthesis of the Pteridine Moiety The pteridine portion of the molecule is typically

synthesized from a pyrimidine derivative. This involves a series of reactions to construct the

pyrazine ring fused to the pyrimidine ring.

Step 2: Synthesis of the Thio-p-aminobenzoylglutamic Acid Moiety This intermediate is

prepared by introducing a thiol group onto p-aminobenzoic acid, which is then coupled with L-

glutamic acid.

Step 3: Coupling of the Pteridine and Thio-p-aminobenzoylglutamic Acid Moieties The final step

involves the coupling of the pteridine intermediate with the thio-p-aminobenzoylglutamic acid

moiety to yield 10-Thiofolic acid.
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Logical Workflow for the Synthesis of 10-Thiofolic Acid
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Caption: Synthetic pathway of 10-Thiofolic acid.

Biological Activity and Mechanism of Action
10-Thiofolic acid is classified as an antifolate, a class of drugs that interfere with the action of

folic acid.[4] Folic acid is essential for the de novo synthesis of purines and thymidylate, which

are critical for DNA synthesis and cell division.[4][5]

Mechanism of Action: Inhibition of Dihydrofolate Reductase (DHFR)

The primary mechanism of action of most antifolates is the inhibition of the enzyme

dihydrofolate reductase (DHFR).[4] DHFR is responsible for the reduction of dihydrofolate

(DHF) to tetrahydrofolate (THF), the active form of folic acid.[5] By inhibiting DHFR, antifolates

deplete the intracellular pool of THF, thereby blocking the synthesis of DNA and halting cell

proliferation.[4] It is hypothesized that 10-Thiofolic acid exerts its antineoplastic and

antibacterial effects through this mechanism.
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Signaling Pathway: Interference with Folate Metabolism

The folate metabolism pathway is crucial for cellular proliferation. By acting as an antagonist to

folic acid, 10-Thiofolic acid disrupts this vital pathway.
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Caption: Proposed mechanism of 10-Thiofolic acid action.

Antibacterial and Antineoplastic Potential

10-Thiofolic acid has been identified as a potential antibacterial and antineoplastic agent.[1]

Its ability to inhibit DHFR makes it a target for rapidly proliferating cells, such as bacteria and

cancer cells, which have a high demand for nucleotide synthesis. Further research is needed to

fully elucidate its efficacy and spectrum of activity in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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